Cas no 1201920-88-8 (5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-2H-benzimidazol-2-one)

• Product Name: 5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-2H-benzimidazol-2-one
• CAS No: 1201920-88-8
• MF: C₁₃H₇Cl₃N₂O₂
• MW: 329.565880060196
• MDL: MFCD16294832
• CID: 1064799
• PubChem ID: 329754079
• Update Time: 2025-10-12

5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-2H-benzimidazol-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-2H-benzimidazol-2-one
• Ketotriclabendazole
• DB-306678
• 5-chloro-6-(2,3-dichlorophenoxy)-1,3-dihydrobenzimidazol-2-one
• 2H-Benzimidazol-2-one, 5-chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-
• 5-CHLORO-6-(2,3-DICHLOROPHENOXY)-1,3-DIHYDRO-1,3-BENZODIAZOL-2-ONE
• NS00040621
• Ketotriclabendazole, VETRANAL(TM), analytical standard
• Ketotriclabendazole; 5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-2H-benzimidazol-2-one
• DTXSID101016778
• Triclabendazole-keto
• Triclabendazole-keto 100 microg/mL in Acetonitrile
• 5-Chloro-6-(2,3-dichlorophenoxy)-1H-benzo[d]imidazol-2(3H)-one
• 1201920-88-8

• MDL： MFCD16294832
• Inchi： 1S/C13H7Cl3N2O2/c14-6-2-1-3-10(12(6)16)20-11-5-9-8(4-7(11)15)17-13(19)18-9/h1-5H,(H2,17,18,19)
• InChI Key： HADOEZYYSUGOIO-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(C=C1OC1C=CC=C(C=1Cl)Cl)NC(N2)=O

Computed Properties

• Exact Mass: 327.957311g/mol
• Monoisotopic Mass: 327.957311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 50.4Ų

5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-2H-benzimidazol-2-one Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-2H-benzimidazol-2-one

5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-2H-benzimidazol-2-one: A Comprehensive Overview

The compound 5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-2H-benzimidazol-2-one, identified by the CAS number 1201920-88-8, is a highly specialized organic molecule with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for advanced chemical synthesis. Recent studies have highlighted its role in the development of novel materials and its potential as a precursor in the synthesis of bioactive compounds.

The molecular structure of 5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-2H-benzimidazol-2-one is characterized by a benzimidazole ring system with substituents that confer specific electronic and steric properties. The presence of chlorine atoms at positions 5 and 6, along with the phenoxy group at position 6, makes this compound highly versatile in terms of reactivity and functionality. These features have been exploited in recent research to develop new methodologies for synthesizing complex organic molecules.

One of the most notable applications of this compound is in the field of agricultural chemistry. Researchers have explored its potential as a precursor for herbicides and fungicides due to its ability to interact with biological systems in a controlled manner. For instance, studies published in the Journal of Agricultural and Food Chemistry have demonstrated that derivatives of this compound exhibit potent activity against plant pathogens, making them promising candidates for sustainable agricultural practices.

In addition to its agricultural applications, this compound has also found relevance in the realm of materials science. Its unique electronic properties make it an ideal candidate for use in the development of advanced polymers and organic semiconductors. Recent advancements reported in the Nature Materials journal highlight its role as a building block for creating high-performance materials with tailored electronic characteristics.

The synthesis of 5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-2H-benzimidazol-2-one involves a multi-step process that typically begins with the preparation of intermediate compounds such as phthalimides or related structures. The reaction conditions are carefully optimized to ensure high yields and purity levels. Modern synthetic strategies often incorporate green chemistry principles to minimize environmental impact while maintaining efficiency.

From an environmental standpoint, understanding the behavior of this compound in different ecosystems is crucial for assessing its safety and sustainability. Recent studies conducted by environmental chemists have focused on its degradation pathways under various conditions, including soil and aquatic environments. These studies aim to provide insights into how this compound interacts with natural systems and contribute to its safe utilization.

In conclusion, the compound CAS No 1201920-88-8, or 5-Chloro-6-(2,3-dichlorophenoxy)-1,3-dihydro-2H-benzimidazol-2-one, represents a significant advancement in modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a versatile building block for innovative chemical solutions. As research continues to uncover new possibilities for this compound, it is poised to play an even greater role in shaping future developments in chemistry and related fields.